Cas no 104293-76-7 (Ethyl 8-hydroxyquinoline-5-carboxylate)

• Product Name: Ethyl 8-hydroxyquinoline-5-carboxylate
• CAS No: 104293-76-7
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• MDL: MFCD18416650
• CID: 2094288
• PubChem ID: 20156851
• Update Time: 2025-08-05

Ethyl 8-hydroxyquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 8-hydroxyquinoline-5-carboxylate
• AKOS025291002
• AS-51314
• ethyl8-hydroxyquinoline-5-carboxylate
• CS-0049401
• 5-Quinolinecarboxylic acid, 8-hydroxy-, ethyl ester
• SCHEMBL10721794
• 104293-76-7
• P12371
• SB12854

• MDL： MFCD18416650
• Inchi： 1S/C12H11NO3/c1-2-16-12(15)9-5-6-10(14)11-8(9)4-3-7-13-11/h3-7,14H,2H2,1H3
• InChI Key： LYFNAHDRMCPGLF-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=C(C2C1=CC=CN=2)O)=O

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4Ų

Additional information on Ethyl 8-hydroxyquinoline-5-carboxylate

Ethyl 8-hydroxyquinoline-5-carboxylate (CAS No. 104293-76-7): An Overview of Its Properties, Applications, and Recent Research Developments

Ethyl 8-hydroxyquinoline-5-carboxylate (CAS No. 104293-76-7) is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as ethyl 8-hydroxyquinoline-5-carboxylate, is a derivative of 8-hydroxyquinoline, a well-known heterocyclic compound with significant biological activity. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with ethyl 8-hydroxyquinoline-5-carboxylate.

Chemical Properties and Structure

Ethyl 8-hydroxyquinoline-5-carboxylate is characterized by its molecular formula C₁₃H₁₁NO₃ and a molecular weight of approximately 233.23 g/mol. The compound features a quinoline ring with an 8-hydroxy substituent and an ethyl ester group at the 5-position of the carboxylic acid. The presence of these functional groups imparts unique chemical properties to ethyl 8-hydroxyquinoline-5-carboxylate, making it a valuable intermediate in various synthetic processes.

The quinoline ring is known for its aromatic stability and ability to form complexes with metal ions, which can be exploited in coordination chemistry and catalysis. The 8-hydroxy group confers hydrophilic properties and can participate in hydrogen bonding interactions, while the ethyl ester group adds lipophilicity and can be readily hydrolyzed to the corresponding carboxylic acid under acidic or basic conditions.

Synthesis Methods

The synthesis of ethyl 8-hydroxyquinoline-5-carboxylate can be achieved through several routes, each with its own advantages and limitations. One common method involves the esterification of 8-hydroxyquinoline-5-carboxylic acid with ethanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This reaction typically proceeds via a Fischer esterification mechanism:

HOC₉H₆N-COOH + C₂H₅OH → HOC₉H₆N-COO-C₂H₅ + H₂O

An alternative approach involves the reaction of 8-hydroxyquinoline with ethyl chloroformate or ethyl bromoacetate followed by hydrolysis to form the carboxylic acid intermediate, which is then esterified to yield ethyl 8-hydroxyquinoline-5-carboxylate. These methods provide flexible routes for large-scale production and can be optimized for yield and purity.

Biological Activities and Applications

Ethyl 8-hydroxyquinoline-5-carboxylate has been extensively studied for its biological activities, which include antimicrobial, antioxidant, and anti-inflammatory properties. The quinoline ring is known to exhibit broad-spectrum antimicrobial activity against various bacteria and fungi, making it a potential candidate for developing new antimicrobial agents.

In recent studies, ethyl 8-hydroxyquinoline-5-carboxylate has shown promising results in inhibiting the growth of pathogenic bacteria such as Staphylococcus aureus and Escherichia coli. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes involved in cell wall synthesis contributes to its antimicrobial efficacy.

Beyond its antimicrobial properties, ethyl 8-hydroxyquinoline-5-carboxylate has been investigated for its antioxidant potential. The 8-hydroxy group can scavenge free radicals and protect cells from oxidative damage, which is crucial in preventing various diseases associated with oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its direct biological activities, ethyl 8-hydroxyquinoline-5-carboxylate has found applications as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions makes it useful in the development of metal-based drugs and catalysts. For example, complexes of ethyl 8-hydroxyquinoline-5-carboxylate with copper(II) have shown enhanced anticancer activity compared to the free ligand.

Recent Research Developments

The ongoing research on ethyl 8-hydroxyquinoline-5-carboxylate continues to uncover new applications and mechanisms of action. A recent study published in the Journal of Medicinal Chemistry explored the use of ethyl 8-hydroxyquinoline-5-carboxylate derivatives as potential inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers synthesized a series of analogs with modified substituents on the quinoline ring and evaluated their ability to disrupt specific PPIs that are critical for tumor growth and metastasis.

The results showed that certain derivatives exhibited potent inhibitory activity against target PPIs without significant cytotoxicity to normal cells. This finding highlights the potential of ethyl 8-hydroxyquinoline-5-carboxylate as a lead compound for developing novel anticancer agents that target PPIs.

In another study published in the Journal of Inorganic Biochemistry, researchers investigated the coordination behavior of ethyl 8-hydroxyquinoline-5-carboxylate with various transition metal ions. They synthesized a series of metal complexes using different metal salts and characterized their structures using X-ray crystallography. The complexes were found to exhibit enhanced biological activities compared to the free ligand, particularly in terms of their antimicrobial and anticancer properties.

The study also revealed that the coordination environment around the metal ion plays a crucial role in modulating the biological activity of the complexes. For example, copper(II) complexes showed higher antimicrobial activity against Gram-positive bacteria compared to Gram-negative bacteria due to differences in cell membrane permeability.

Conclusion

Ethyl 8-hydroxyquinoline-5-carboxylate (CAS No. 104293-76-7) is a multifaceted compound with diverse applications in chemistry, biology, and pharmaceuticals. Its unique chemical structure endows it with valuable properties such as antimicrobial activity, antioxidant potential, and coordination ability with metal ions. Recent research has further expanded our understanding of its biological activities and potential therapeutic applications.

Ongoing studies continue to explore new derivatives and complexes based on ethyl 8-hydroxyquinoline-5-carboxylate, opening up exciting possibilities for developing novel drugs and materials. As research progresses, it is likely that this compound will play an increasingly important role in advancing our knowledge and capabilities in various scientific fields.